Cas no 916211-74-0 (methyl 7-methylpyrazolo1,5-apyrimidine-5-carboxylate)

• Product Name: methyl 7-methylpyrazolo1,5-apyrimidine-5-carboxylate
• CAS No: 916211-74-0
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD20923153
• CID: 2157499
• PubChem ID: 56951100
• Update Time: 2025-11-02

methyl 7-methylpyrazolo1,5-apyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate
• GTEMHHNJGQDPBE-UHFFFAOYSA-N
• STL415324
• FCH1606604
• 5-bromo-1,2,3,4-tetrahydroquinolineHCl
• methyl 7-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylate
• 7-methyl-pyrazolo[1,5-a]pyrimidine-5-carboxylic acid methyl ester
• methyl 7-methylpyrazolo1,5-apyrimidine-5-carboxylate

• MDL： MFCD20923153
• Inchi： 1S/C9H9N3O2/c1-6-5-7(9(13)14-2)11-8-3-4-10-12(6)8/h3-5H,1-2H3
• InChI Key： GTEMHHNJGQDPBE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)N2C(=CC=N2)N=1)=O

Computed Properties

• Exact Mass: 191.069
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on methyl 7-methylpyrazolo1,5-apyrimidine-5-carboxylate

Methyl 7-Methylpyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 916211-74-0): Properties, Applications, and Market Insights

Methyl 7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate (CAS No. 916211-74-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique molecular structure, which combines a pyrazole ring fused with a pyrimidine ring, offering versatile reactivity and functionalization potential. The presence of the methyl ester group at the 5-position enhances its utility as a key intermediate in synthetic chemistry.

The growing interest in nitrogen-containing heterocycles like methyl 7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate stems from their broad applicability in drug discovery. Researchers are particularly focused on its role in developing kinase inhibitors, given the rising demand for targeted cancer therapies. The compound's structural motif aligns with current trends in fragment-based drug design, where small molecular fragments are optimized into high-affinity ligands. Additionally, its potential as a building block for crop protection agents is being explored, addressing global concerns about sustainable agriculture.

From a synthetic perspective, CAS 916211-74-0 offers several advantages. The methyl ester functionality allows for straightforward derivatization through hydrolysis or transesterification reactions, making it valuable for combinatorial chemistry approaches. Recent studies highlight its use in constructing polycyclic aromatic systems, which are crucial for materials science applications such as organic semiconductors. The compound's stability under various reaction conditions has made it a preferred choice for multistep synthetic routes in medicinal chemistry programs.

The market dynamics for methyl 7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate reflect the expanding need for specialized heterocyclic intermediates. With pharmaceutical companies increasingly outsourcing complex synthesis, the demand for high-purity batches of this compound has surged. Quality parameters such as HPLC purity and residual solvent levels have become critical purchasing criteria. Suppliers are responding by developing improved purification protocols and stable storage conditions to meet the exacting standards of preclinical research.

Analytical characterization of 916211-74-0 typically involves advanced techniques including LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm both the compound's identity and its conformational properties, which are essential for understanding its reactivity patterns. The crystalline form of the material has been particularly studied for its potential in co-crystal engineering, an area gaining traction in pharmaceutical formulation development.

Environmental and regulatory aspects of methyl 7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylate production are receiving increased scrutiny. Manufacturers are adopting green chemistry principles to minimize waste generation during synthesis. Process optimization has focused on reducing heavy metal catalysts and implementing biodegradable solvents in purification steps. These improvements not only enhance sustainability but also simplify regulatory compliance for end-users in sensitive applications.

Future research directions for this compound class may explore its electronic properties for optoelectronic applications or investigate novel biological targets in disease pathways. The versatility of the pyrazolo[1,5-a]pyrimidine scaffold ensures continued relevance across multiple scientific disciplines, from medicinal chemistry to materials science. As synthetic methodologies advance, we anticipate new derivatives of CAS 916211-74-0 will emerge with tailored properties for cutting-edge applications.